Isopropyl alcohol

• CAS No.: 67-63-0
• Product Name: Isopropyl alcohol
• Molecular Formula: C3H8O; CH3CHOHCH3; (CH3)2CHOH; C3H8O
• Molecular Weight: 60.1 g/mol
• IUPAC Name: propan-2-ol
• Standard InChI: InChI=1S/C3H8O/c1-3(2)4/h3-4H,1-2H3
• Standard InChIKey: KFZMGEQAYNKOFK-UHFFFAOYSA-N
• Impurities: Anhydrous: acidity (0.002 wt%); alkalinity (0.0001 meq/l); water (0.1 wt% max).
• SMILES: CC(C)O
• Canonical SMILES: CC(C)O
• Boiling Point: 180.5 °F at 760 mm Hg (NTP, 1992); 82.3 °C; 82.3 °C at 760 mm Hg; 83 °C; 181°F
• Colorform: Colorless liquid
• Density: 0.785 at 68 °F (USCG, 1999); d204 0.79; 0.78509 at 25 °C; Relative density (water = 1): 0.79; 0.785 (20°); 0.79
• Flash Point: 53 °F (NTP, 1992); 12 °C, 53 °F (Closed cup); 75 °F (open cup) /91% isopropanol/; 11.7 °C c.c.; 53°F
• Melting Point: -127.3 °F (NTP, 1992); -89.5 °C; Mp -88.5 °; -87.9 °C; -90 °C; -127°F
• Physical Description: Volatile, colorless liquid with a sharp musty odor like rubbing alcohol. Flash point of 53°F. Vapors are heavier than air and mildly irritating to the eyes, nose, and throat. Density approximately 6.5 lb / gal. Used in making cosmetics, skin and hair preparations, pharmaceuticals, perfumes, lacquer formulations, dye solutions, antifreezes, soaps, window cleaners. Sold in 70% aqueous solution as rubbing alcohol.; Liquid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; PelletsLargeCrystals, WetSolid, Liquid; WetSolid; Liquid; COLOURLESS LIQUID.; clear, colourless, flammable liquid with a characteristic odour; Colorless liquid with the odor of rubbing alcohol.
• Description: Isopropyl Alcohol is an isomer of propyl alcohol with antibacterial properties. Although the exact mechanism of isopropanol's disinfecting action is not known, it might kill cells by denaturing cell proteins and DNA, interfering with cellular metabolism, and dissolving cell lipo-protein membranes. Isopropanol is used in soaps and lotions as an antiseptic.; Isopropanol, also known as isopropyl alcohol or IPA, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). Isopropanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Isopropanol has been found in human epidermis, skin and pancreas tissues, and has also been detected in most biofluids, including saliva, cerebrospinal fluid, blood, and feces. Isopropanol exists in all eukaryotes, ranging from yeast to humans. Isopropanol is also a parent compound for other transformation products, including but not limited to, trimethyl(1-methylethoxy)silane, 1, 1, 1, 3, 3, 3-hexafluoropropan-2-ol, and isopropyl ester. Isopropanol is a potentially toxic compound.; Volatile, colorless liquid with a sharp musty odor like rubbing alcohol. Flash point of 53°F. Vapors are heavier than air and mildly irritating to the eyes, nose, and throat. Density approximately 6.5 lb / gal. Used in making cosmetics, skin and hair preparations, pharmaceuticals, perfumes, lacquer formulations, dye solutions, antifreezes, soaps, window cleaners. Sold in 70% aqueous solution as rubbing alcohol.
• Shelf Life: Preserve in tight containers, remove from heat.
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); 1000000 mg/L (at 25 °C); 16.64 M; 1000 mg/mL at 25 °C; Miscible with alcohol, ether, chloroform; insoluble in salt solution; Very soluble in benzene; Miscible with most organic solvents; > 10% in alcohol, ether, and acetone; In water, infinitely soluble at 25 °C; 1000.0 mg/mL; Solubility in water: miscible; miscible with water, alcohol, ether and organic solvents; Miscible
• Synonyms: 2-Propanol; Isopropyl Alcohol; 1-Methylethanol; 1-Methylethyl Alcohol; 2-Hydroxypropane; 2-Propyl Alcohol; Alcojel; Alcosolve 2; Autosept; Avantin; Avantine; Combi-Schutz; Dimethylcarbinol; Hartosol; IPA; IPS 1; IPS 1 (Alcohol); Imsol A; Isohol; Isop
• Vapor Density: 2.07 (NTP, 1992) (Relative to Air); 2.1 (Air = 1); Relative vapor density (air = 1): 2.1; 2.07
• Vapor Pressure: 33 mm Hg at 68 °F ; 40 mm Hg at 74.8° F (NTP, 1992); 45.42 mmHg; 45.4 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 4.4; 33 mmHg
• PubChem Compound: 3776
• Last Modified: Nov 11 2021